N-benzyl-N-methylcyclopropanecarboxamide
Overview
Description
N-benzyl-N-methylcyclopropanecarboxamide is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Potential
N-benzyl-N-methylcyclopropanecarboxamide derivatives have shown promise in various pharmacological applications. For instance, Ishichi et al. (2004) developed novel N-benzylcarboxamide derivatives with significant NK1-antagonistic activity, demonstrating their potential in the synthesis of therapeutic agents (Ishichi, Ikeura, & Natsugari, 2004). Additionally, S. Iwanami et al. (1981) synthesized benzamides of N,N-disubstituted ethylenediamines, including N-benzyl derivatives, which exhibited neuroleptic activity, highlighting their potential as neuroleptic drugs (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).
Chemical Stability and Prodrug Forms
The chemical stability and potential of this compound derivatives as prodrug forms have been explored. A study by Kahns and Bundgaard (1991) evaluated the hydrolysis kinetics of N-acyl and N-alkoxycarbonyl derivatives, assessing their suitability as prodrugs for amide groups in various substances (Kahns & Bundgaard, 1991).
Synthesis Techniques and Applications
Various synthesis techniques involving this compound have been explored to create compounds with potential applications. For example, Tebben et al. (2003) synthesized substituted azabicyclo[n.1.0]alkanes using N-benzyl-N-(2-alkylalk-3-enyl)formamides, which can lead to advancements in chemical synthesis methods (Tebben, Rauch, Stratmann, Williams, & de Meijere, 2003). Similarly, Kordes, Winsel, and Meijere (2000) applied titanium-mediated transformation of N,N-dibenzylcarboxamides to yield amino acids incorporating an aminocyclopropyl moiety, showing the versatility of these compounds in synthesizing complex structures (Kordes, Winsel, & Meijere, 2000).
Biological Activity and Therapeutic Potential
The biological activity and therapeutic potential of this compound derivatives are also areas of active research. Ukrainets et al. (2018) analyzed N-hetaryl(aryl)alkyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, demonstrating their significant analgesic and anti-inflammatory properties, suggesting potential therapeutic applications (Ukrainets, Hamza, Burian, Voloshchuk, Malchenko, Shishkina, Grinevich, Grynenko, & Sim, 2018).
Properties
IUPAC Name |
N-benzyl-N-methylcyclopropanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c1-13(12(14)11-7-8-11)9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVQHURNNKULXCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2CC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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